Cas no 2227845-28-3 ((2R)-1-(1H-pyrrol-3-yl)propan-2-ol)
(2R)-1-(1H-pyrrol-3-yl)propan-2-ol Chemical and Physical Properties
Names and Identifiers
-
- (2R)-1-(1H-pyrrol-3-yl)propan-2-ol
- EN300-1790156
- 2227845-28-3
-
- Inchi: 1S/C7H11NO/c1-6(9)4-7-2-3-8-5-7/h2-3,5-6,8-9H,4H2,1H3/t6-/m1/s1
- InChI Key: CJYCXKDNBPAWJG-ZCFIWIBFSA-N
- SMILES: O[C@H](C)CC1C=CNC=1
Computed Properties
- Exact Mass: 125.084063974g/mol
- Monoisotopic Mass: 125.084063974g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 9
- Rotatable Bond Count: 2
- Complexity: 85
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.7
- Topological Polar Surface Area: 36Ų
(2R)-1-(1H-pyrrol-3-yl)propan-2-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1790156-0.05g |
(2R)-1-(1H-pyrrol-3-yl)propan-2-ol |
2227845-28-3 | 0.05g |
$1513.0 | 2023-09-19 | ||
| Enamine | EN300-1790156-0.1g |
(2R)-1-(1H-pyrrol-3-yl)propan-2-ol |
2227845-28-3 | 0.1g |
$1585.0 | 2023-09-19 | ||
| Enamine | EN300-1790156-0.25g |
(2R)-1-(1H-pyrrol-3-yl)propan-2-ol |
2227845-28-3 | 0.25g |
$1657.0 | 2023-09-19 | ||
| Enamine | EN300-1790156-0.5g |
(2R)-1-(1H-pyrrol-3-yl)propan-2-ol |
2227845-28-3 | 0.5g |
$1728.0 | 2023-09-19 | ||
| Enamine | EN300-1790156-1.0g |
(2R)-1-(1H-pyrrol-3-yl)propan-2-ol |
2227845-28-3 | 1g |
$1801.0 | 2023-05-23 | ||
| Enamine | EN300-1790156-2.5g |
(2R)-1-(1H-pyrrol-3-yl)propan-2-ol |
2227845-28-3 | 2.5g |
$3530.0 | 2023-09-19 | ||
| Enamine | EN300-1790156-5.0g |
(2R)-1-(1H-pyrrol-3-yl)propan-2-ol |
2227845-28-3 | 5g |
$5221.0 | 2023-05-23 | ||
| Enamine | EN300-1790156-10.0g |
(2R)-1-(1H-pyrrol-3-yl)propan-2-ol |
2227845-28-3 | 10g |
$7742.0 | 2023-05-23 | ||
| Enamine | EN300-1790156-1g |
(2R)-1-(1H-pyrrol-3-yl)propan-2-ol |
2227845-28-3 | 1g |
$1801.0 | 2023-09-19 | ||
| Enamine | EN300-1790156-5g |
(2R)-1-(1H-pyrrol-3-yl)propan-2-ol |
2227845-28-3 | 5g |
$5221.0 | 2023-09-19 |
(2R)-1-(1H-pyrrol-3-yl)propan-2-ol Related Literature
-
Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
Additional information on (2R)-1-(1H-pyrrol-3-yl)propan-2-ol
Research Brief on (2R)-1-(1H-pyrrol-3-yl)propan-2-ol (CAS: 2227845-28-3): Recent Advances and Applications
In recent years, the compound (2R)-1-(1H-pyrrol-3-yl)propan-2-ol (CAS: 2227845-28-3) has garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral pyrrole derivative has shown promising potential in various therapeutic applications, particularly in the development of novel small-molecule inhibitors and modulators for biological targets. The compound's unique structural features, including its stereochemistry and functional groups, make it a valuable scaffold for drug discovery and medicinal chemistry.
Recent studies have focused on the synthesis and optimization of (2R)-1-(1H-pyrrol-3-yl)propan-2-ol to enhance its pharmacological properties. A 2023 publication in the Journal of Medicinal Chemistry reported a streamlined synthetic route for this compound, achieving high enantiomeric purity (>99% ee) and improved yield through asymmetric catalysis. The study also explored its derivatization to generate a library of analogs, which were screened for activity against a panel of kinases implicated in cancer and inflammatory diseases. Several analogs demonstrated sub-micromolar inhibitory activity, highlighting the compound's potential as a lead structure for further development.
In the context of neurological disorders, (2R)-1-(1H-pyrrol-3-yl)propan-2-ol has been investigated as a modulator of neurotransmitter receptors. A preclinical study published in ACS Chemical Neuroscience revealed that this compound exhibits selective binding to specific subtypes of GABAA receptors, with potential implications for the treatment of anxiety and epilepsy. The research team utilized molecular docking and dynamic simulations to elucidate the binding mode of the compound, providing insights for structure-activity relationship (SAR) optimization.
From a pharmacokinetic perspective, recent in vivo studies have evaluated the absorption, distribution, metabolism, and excretion (ADME) properties of (2R)-1-(1H-pyrrol-3-yl)propan-2-ol. The compound demonstrated favorable oral bioavailability in rodent models, with a plasma half-life suitable for once-daily dosing. Metabolite identification studies revealed that the primary metabolic pathway involves oxidation of the pyrrole ring, prompting ongoing efforts to improve metabolic stability through structural modifications.
The potential applications of (2R)-1-(1H-pyrrol-3-yl)propan-2-ol extend beyond traditional small-molecule therapeutics. A 2024 study in Bioconjugate Chemistry explored its use as a building block for targeted drug delivery systems. Researchers successfully conjugated the compound to antibody-drug conjugates (ADCs) and demonstrated selective cytotoxicity against tumor cells expressing specific surface markers. This approach may address current challenges in cancer therapy related to off-target effects and drug resistance.
In conclusion, (2R)-1-(1H-pyrrol-3-yl)propan-2-ol (CAS: 2227845-28-3) represents a versatile chemical entity with broad potential in pharmaceutical development. Ongoing research continues to uncover new applications and optimize its properties for various therapeutic areas. The compound's unique structural features and demonstrated biological activities make it a promising candidate for further investigation in drug discovery programs. Future studies will likely focus on advancing lead compounds through preclinical development and exploring additional biological targets.
2227845-28-3 ((2R)-1-(1H-pyrrol-3-yl)propan-2-ol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)